2-{[4-ethyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[2-(propan-2-yl)phenyl]acetamide

• IUPAC Name: 2-[(4-ethyl-5-pyridin-4-yl-1,2,4-triazol-3-yl)sulfanyl]-N-(2-propan-2-ylphenyl)acetamide
• InChI: InChI=1S/C20H23N5OS/c1-4-25-19(15-9-11-21-12-10-15)23-24-20(25)27-13-18(26)22-17-8-6-5-7-16(17)14(2)3/h5-12,14H,4,13H2,1-3H3,(H,22,26)
• InChI Key: MEHVJXWXJZODFL-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC(=O)NC2=CC=CC=C2C(C)C)C3=CC=NC=C3
• Molecular Formula: C20H23N5OS
• Molecular Weight: 381.5 g/mol
• CAS No.: 618427-12-6

Description

2-{[4-Ethyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[2-(propan-2-yl)phenyl]acetamide is a synthetic organic compound supplied for research and development purposes. This molecule features a complex structure with a molecular formula of C20H23N5OS and a molecular weight of 381.498 g/mol . Its architecture integrates a 1,2,4-triazole heterocycle, which is 4-ethyl substituted and further functionalized with a pyridin-4-yl moiety at the 5-position . This triazole core is linked via a sulfanyl bridge to an acetamide group, which is in turn connected to a 2-isopropylphenyl (or 2-(propan-2-yl)phenyl) ring system . The presence of both the 1,2,4-triazole and pyridine rings is significant, as these nitrogen-containing heterocycles are known to be privileged structures in medicinal chemistry and chemical biology. Compounds containing these motifs frequently exhibit a range of interesting pharmacological properties and are often explored as key scaffolds in the development of enzyme inhibitors or molecular probes. The specific substitution pattern on the triazole ring and the nature of the acetamide side chain are likely critical for its specificity and activity in biological assays. Researchers may investigate this compound for its potential interactions with various enzymatic targets, particularly those that recognize analogous heterocyclic systems. Its structural features make it a valuable candidate for screening in hit-to-lead optimization programs and for structure-activity relationship (SAR) studies. This product is intended For Research Use Only and is not to be used for diagnostic, therapeutic, or any other human or veterinary use. Researchers should handle this material with appropriate precautions in a controlled laboratory environment.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[4-ethyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[2-(propan-2-yl)phenyl]acetamide typically involves multiple steps, starting from readily available starting materialsThe reaction conditions often include the use of solvents such as ethanol or dimethylformamide (DMF), and catalysts like sodium ethoxide or triethylamine .

Industrial Production Methods

In an industrial setting, the production of this compound may involve optimized reaction conditions to maximize yield and purity. This includes the use of high-pressure reactors, continuous flow systems, and advanced purification techniques such as chromatography and crystallization .

Chemical Reactions Analysis

Reactivity at the Sulfanyl Group

The sulfanyl (-S-) linker serves as a critical site for nucleophilic substitution and oxidation reactions:

Nucleophilic Substitution

The sulfur atom in the sulfanyl group can act as a leaving group under alkaline conditions. For example, S-alkylation reactions with alkyl halides or epoxides have been observed in structurally analogous compounds .

Reaction	Reagents/Conditions	Product	Reference
S-Alkylation	2-Bromo-1-phenylethanone, Cs₂CO₃, DMF, 24 h	Ketone intermediate (e.g., 2-{[4-substituted triazolyl]sulfanyl}-1-phenylethanone)
Thiol-disulfide exchange	Thiol-containing reagents	Formation of disulfide bonds

Oxidation

The sulfanyl group can be oxidized to sulfoxide or sulfone derivatives using oxidizing agents such as H₂O₂ or mCPBA:

Oxidation State	Reagents	Product	Notes
Sulfoxide	H₂O₂, AcOH, 0–5°C	2-{[Triazolyl]sulfinyl}acetamide derivative	Mild conditions preferred
Sulfone	mCPBA, CH₂Cl₂, RT	2-{[Triazolyl]sulfonyl}acetamide derivative	Requires stronger oxidants

Acetamide Group Reactivity

The acetamide functionality (-NHC(O)CH₃) undergoes hydrolysis and condensation reactions:

Hydrolysis

Under acidic or basic conditions, the acetamide group hydrolyzes to form carboxylic acid derivatives:

Condition	Reagents	Product	Yield
Acidic	HCl (6M), reflux	2-{[Triazolyl]sulfanyl}acetic acid	~75%
Basic	NaOH (2M), ethanol	Sodium salt of the carboxylic acid	~82%

Condensation

The amide nitrogen can participate in coupling reactions with carbonyl-containing reagents (e.g., aldehydes) under dehydrating conditions:

Reaction	Reagents	Product	Application
Schiff base formation	Benzaldehyde, TiCl₄	Imine-linked triazole derivative	Potential metal chelators

Triazole Ring Modifications

The 1,2,4-triazole core participates in electrophilic substitutions and ring-opening reactions:

Electrophilic Substitution

The triazole’s NH group can undergo alkylation or acylation:

Reaction	Reagents	Product	Conditions
N-Alkylation	CH₃I, K₂CO₃, DMF	4-Ethyl-1-methyltriazole derivative	Room temperature
N-Acylation	Acetyl chloride, pyridine	4-Ethyl-1-acetyltriazole derivative	Anhydrous conditions

Ring-Opening Reactions

Strong bases or acids can cleave the triazole ring:

Reagent	Product	Mechanism
NaOH (10M), Δ	Hydrazine and nitrile byproducts	Base-mediated ring cleavage
H₂SO₄ (conc.), Δ	Ammonia and carbonyl compounds	Acid-catalyzed decomposition

Pyridin-4-yl Group Reactivity

The pyridine ring undergoes electrophilic substitutions, though steric hindrance from adjacent groups may limit reactivity:

Reaction	Reagents	Product	Position
Nitration	HNO₃, H₂SO₄	3-Nitro-pyridinyltriazole derivative	Para to N
Bromination	Br₂, FeBr₃	3-Bromo-pyridinyltriazole derivative	Meta to N

Reduction Reactions

Key reducible groups include the acetamide carbonyl and pyridine ring:

Target Site	Reagents	Product	Notes
Acetamide carbonyl	NaBH₄, ethanol	2-{[Triazolyl]sulfanyl}-N-isopropylphenethylamine	Partial reduction
Pyridine ring	H₂, Pd/C	Piperidine derivative	Requires high pressure

Cross-Coupling Reactions

The sulfanyl and pyridinyl groups enable catalytic cross-coupling:

Reaction	Catalyst	Product	Application
Suzuki-Miyaura	Pd(PPh₃)₄, K₂CO₃	Biaryl-linked triazole derivative	Drug design
Buchwald-Hartwig	Pd₂(dba)₃, Xantphos	Aminated pyridinyltriazole	Ligand synthesis

Scientific Research Applications

Structure and Composition

• Molecular Formula : C19H21N5OS
• Molecular Weight : 367.5 g/mol
• IUPAC Name : 2-{[4-ethyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[2-(propan-2-yl)phenyl]acetamide

Antimicrobial Activity

Research has demonstrated that compounds containing the triazole ring exhibit significant antimicrobial properties. Studies indicate that derivatives of this compound show moderate to strong activity against various bacterial and fungal strains. For instance, a series of synthesized derivatives were tested for their antibacterial and antifungal efficacy, revealing promising results .

Anticancer Potential

The triazole moiety is known for its potential anticancer properties. Preliminary studies suggest that compounds similar to 2-{[4-ethyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[2-(propan-2-yl)phenyl]acetamide may inhibit tumor growth by interfering with specific cellular pathways involved in cancer progression .

Enzyme Inhibition

This compound has been explored for its ability to inhibit certain enzymes that are crucial in metabolic pathways. The presence of the pyridine and triazole rings enhances its binding affinity to target proteins, making it a candidate for drug development aimed at metabolic disorders .

Structure–Activity Relationship (SAR) Studies

SAR studies have been conducted to understand how modifications in the chemical structure affect biological activity. Variations in substituents on the triazole ring have been shown to influence the compound's efficacy against different pathogens and cancer cell lines .

Case Study 1: Antibacterial Activity

In a study published by Mahyavanshi et al., a series of derivatives based on this compound were synthesized and evaluated for their antibacterial activity. The results indicated that several compounds exhibited significant inhibition against Gram-positive and Gram-negative bacteria. The study utilized standard methods for determining minimum inhibitory concentrations (MIC) .

Case Study 2: Antifungal Activity

Another research effort focused on evaluating the antifungal properties of triazole derivatives against Candida species. The findings suggested that certain modifications led to enhanced antifungal activity compared to traditional antifungal agents .

Mechanism of Action

The mechanism of action of 2-{[4-ethyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[2-(propan-2-yl)phenyl]acetamide involves its interaction with specific molecular targets, such as enzymes and receptors. The triazole and pyridine rings play a crucial role in binding to these targets, while the sulfanyl group can modulate the compound’s reactivity and stability . The compound may inhibit enzyme activity by binding to the active site or by interfering with substrate binding .

Comparison with Similar Compounds

Key Observations:

Substituent Effects on Activity :

• Alkyl vs. Aryl Substituents : The 4-ethyl group in the target compound may enhance metabolic stability compared to the allyl group in , which could increase reactivity but reduce half-life.
• Pyridinyl vs. Chlorophenyl/Pyrrol Groups : The pyridinyl group (as in the target compound) enhances hydrogen bonding with biological targets, whereas chlorophenyl/pyrrol groups (e.g., ) improve lipophilicity and membrane penetration.

Pharmacological and Biochemical Comparisons

Antimicrobial Activity:

• The allyl-pyridinyl analog () demonstrated moderate antimicrobial activity against E. coli and S. aureus (MIC: 12.5–50 µg/mL) .
• Derivatives with electron-withdrawing groups (e.g., chloro, nitro) on the aryl side chain (e.g., ) showed enhanced activity due to increased electrophilicity and target interaction.

Anti-inflammatory and Anti-exudative Activity:

• Compounds with 2-ethoxyphenyl acetamide side chains (e.g., ) exhibited significant anti-exudative activity (comparable to diclofenac sodium at 8 mg/kg) by inhibiting prostaglandin synthesis .

Antiproliferative Potential:

Biological Activity

The compound 2-{[4-ethyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[2-(propan-2-yl)phenyl]acetamide belongs to the class of 1,2,4-triazoles, which have gained prominence in medicinal chemistry due to their diverse biological activities. This article reviews the biological activity of this specific compound, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Structural Overview

The molecular formula of the compound is C20H23N5OS. The structure incorporates a triazole ring and a sulfanyl group, which are critical for its biological activity.

Property	Value
Molecular Formula	C20H23N5OS
Molecular Weight	367.5 g/mol
SMILES	CCN1C(=NN=C1SCC(=O)NC2=C(C=C(C=C2C)C)C)C3=CC=NC=C3
InChI	InChI=1S/C20H23N5OS/c1-5-25...

Antimicrobial Activity

• Antibacterial Properties : Compounds containing the 1,2,4-triazole nucleus have demonstrated significant antibacterial activity against various pathogens. For instance, studies have shown that related triazole compounds exhibit minimum inhibitory concentrations (MICs) ranging from 0.125 to 8 μg/mL against Gram-positive and Gram-negative bacteria such as Staphylococcus aureus, Escherichia coli, and Pseudomonas aeruginosa .
• Antifungal Activity : The triazole derivatives are also recognized for their antifungal properties, particularly against fungi like Candida albicans and Aspergillus fumigatus. The compound's sulfanyl group may enhance its interaction with fungal cell membranes .

Anticancer Potential

The triazole structure has been linked to anticancer activities in various studies. For example, some derivatives have shown promising results in inhibiting tumor cell proliferation in vitro. The mechanism often involves the modulation of specific molecular targets related to cancer cell survival and apoptosis .

The biological activity of 2-{[4-ethyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[2-(propan-2-yl)phenyl]acetamide is attributed to its ability to interact with various enzymes and receptors:

• Enzyme Inhibition : Triazoles can inhibit key enzymes involved in bacterial cell wall synthesis and fungal sterol biosynthesis.
• Receptor Modulation : The compound may also modulate receptor activity involved in inflammatory pathways and cancer progression .

Research Findings

Recent studies have highlighted the importance of structure-activity relationships (SAR) in optimizing the biological efficacy of triazole compounds. For example:

• Hybrid Compounds : Creating hybrids with other pharmacophores has led to enhanced antimicrobial and anticancer activities .

Case Studies

• Study on Antibacterial Activity : A study evaluated several triazole derivatives for their antibacterial properties using the agar disc-diffusion method. The results indicated that compounds similar to 2-{[4-ethyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[2-(propan-2-yl)phenyl]acetamide exhibited significant inhibition against E. coli and S. aureus .
• Anticancer Evaluation : Another investigation assessed the cytotoxic effects of triazole derivatives on breast cancer cell lines, demonstrating that certain modifications to the triazole ring could increase potency by up to 16 times compared to standard treatments .

Q & A

What are the standard synthetic routes for preparing this compound, and how can reaction conditions be optimized?

Level: Basic
Methodological Answer:
The compound is synthesized via a multi-step procedure involving:

S-Alkylation : Reacting a triazole-thione intermediate with α-chloroacetamide derivatives in the presence of KOH ().

Cyclization : Refluxing intermediates with catalysts like pyridine and zeolite (Y-H) at 150°C ().

Purification : Recrystallization from ethanol after acid quenching ().
Optimization Tips :

• Catalyst selection (zeolite Y-H improves yield ).
• Temperature control (prolonged reflux at 150°C enhances cyclization ).

Which spectroscopic techniques are essential for confirming the structure and purity of this compound?

Level: Basic
Methodological Answer:

• 1H/13C NMR : Assign signals for pyridine (δ 8.5–8.7 ppm), triazole (δ 7.8–8.2 ppm), and isopropyl groups (δ 1.2–1.4 ppm) .
• IR Spectroscopy : Confirm sulfanyl (C–S, ~650 cm⁻¹) and amide (N–H, ~3300 cm⁻¹; C=O, ~1650 cm⁻¹) bonds .
• LC-MS : Verify molecular ion peaks (e.g., [M+H]+ at m/z ~424) and fragmentation patterns .

How can computational methods predict the biological activity of this compound?

Level: Advanced
Methodological Answer:

• PASS Program : Predicts anti-exudative or antiproliferative activity based on structural analogs (e.g., furan-triazole derivatives showed 45–60% inhibition in rat models ).
• Molecular Docking : Simulate binding to targets like COX-2 or EGFR using AutoDock Vina. Adjust substituents (e.g., pyridine vs. phenyl) to optimize binding energy (ΔG ≤ -8 kcal/mol indicates strong affinity) .

What strategies resolve contradictions in spectral data during structural elucidation?

Level: Advanced
Methodological Answer:

• Multi-Technique Cross-Validation : Combine NMR (assign proton environments), IR (functional groups), and X-ray crystallography (absolute configuration) .
• Isotopic Labeling : Use deuterated solvents to distinguish overlapping signals (e.g., pyridine vs. triazole protons) .

How is the anti-exudative activity of this compound evaluated in preclinical models?

Level: Advanced
Methodological Answer:

• In Vivo Rat Models : Administer doses (10–50 mg/kg) and measure pleural exudate volume reduction (40–60% inhibition vs. control). Compare to indomethacin (positive control) .
• Histopathology : Assess leukocyte infiltration and edema in tissue sections (H&E staining) .

What structural modifications enhance stability under physiological conditions?

Level: Advanced
Methodological Answer:

• Substituent Engineering : Replace pyridine with electron-withdrawing groups (e.g., 4-fluorophenyl) to reduce hydrolysis .
• Prodrug Design : Mask the acetamide group as a methyl ester to improve plasma half-life (t½ > 6 hours) .

How does regioselectivity impact the synthesis of triazole derivatives?

Level: Advanced
Methodological Answer:

• Steric Effects : Bulky groups (e.g., isopropyl) favor substitution at the 3-position of the triazole ring .
• Catalytic Control : Zeolite Y-H directs alkylation to the sulfur atom, minimizing byproducts (yield >85% ).

What analytical workflows quantify reaction intermediates in real time?

Level: Advanced
Methodological Answer:

• HPLC-MS Monitoring : Use C18 columns (ACN/H2O gradient) to track intermediates (retention time: 5–12 min) .
• In Situ IR Spectroscopy : Detect carbonyl formation (1650–1700 cm⁻¹) during cyclization .

How are structure-activity relationships (SAR) systematically studied for this compound?

Level: Advanced
Methodological Answer:

Analog Synthesis : Vary substituents (e.g., pyridine, furan, phenyl) .

Biological Testing : Compare IC50 values in antiproliferative assays (e.g., MTT on MCF-7 cells) .

Data Correlation : Use QSAR models (e.g., Hansch analysis) to link logP values (<3.5) with activity .

What safety protocols are critical for handling this compound in the lab?

Level: Basic
Methodological Answer:

• Storage : Keep in airtight containers at 2–8°C to prevent degradation .
• Exposure Mitigation : Use fume hoods (TLV ≤ 1 mg/m³) and PPE (nitrile gloves, lab coats) .
• Spill Response : Neutralize with 10% sodium bicarbonate and adsorb with vermiculite .